(3R)-1-[(2,5-difluorophenyl)methyl]piperidin-3-amine

• IUPAC Name: (3R)-1-[(2,5-difluorophenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C12H16F2N2/c13-10-3-4-12(14)9(6-10)7-16-5-1-2-11(15)8-16/h3-4,6,11H,1-2,5,7-8,15H2/t11-/m1/s1
• InChI Key: HHKDIWCFUJSZFU-LLVKDONJSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=C(C=CC(=C2)F)F)N
• Isomeric SMILES: C1C[C@H](CN(C1)CC2=C(C=CC(=C2)F)F)N
• Molecular Formula: C12H16F2N2
• Molecular Weight: 226.27 g/mol

Description

(3R)-1-[(2,5-difluorophenyl)methyl]piperidin-3-amine, also known as 2,5-Difluorophenylmethylpiperidine, is a synthetic compound derived from piperidine, a cyclic organic compound. This compound has been widely studied for its potential therapeutic applications, such as its use as an antidepressant, anxiolytic, and anticonvulsant. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s.

Mechanism of Action

The mechanism of action of (3R)-1-[(2,5-difluorophenyl)methyl]piperidin-3-amine is not yet fully understood. However, it is believed to act as a partial agonist at serotonin receptors, and to also interact with other neurotransmitters, such as norepinephrine and dopamine. In addition, this compound has been shown to modulate the activity of the GABAergic system, which is involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects
(3R)-1-[(2,5-difluorophenyl)methyl]piperidin-3-amine has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety and depression-like behaviors, as well as to improve cognitive performance. In addition, this compound has been shown to reduce inflammation, improve metabolic parameters, and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using (3R)-1-[(2,5-difluorophenyl)methyl]piperidin-3-amine in laboratory experiments include its low cost, ease of synthesis, and its ability to be rapidly metabolized. Additionally, this compound has been shown to have a wide range of therapeutic applications, making it a useful tool for studying the effects of different compounds on various biological systems. The main limitation for using this compound in laboratory experiments is its potential for toxicity, as it has been shown to cause liver damage in animal studies.

Future Directions

The potential future directions for (3R)-1-[(2,5-difluorophenyl)methyl]piperidin-3-amine include further studies into its mechanism of action, its potential therapeutic applications, and its potential for toxicity. Additionally, further research could be done to investigate the potential of this compound for use in the treatment of neurological disorders, such as Alzheimer’s and Parkinson’s. Finally, further studies could be done to investigate the potential of this compound for use in the treatment of psychiatric disorders, such as anxiety and depression.

Scientific Research Applications

(3R)-1-[(2,5-difluorophenyl)methyl]piperidin-3-amine has been studied for its potential therapeutic applications, such as its use as an antidepressant, anxiolytic, and anticonvulsant. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. In addition, this compound has been studied for its potential use in the treatment of anxiety, depression, and other psychiatric disorders.